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Compound of Interest

Compound Name: Oxyphenonium Bromide

Cat. No.: B1678121

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This document provides
crucial safety and logistical information for the handling of Oxyphenonium Bromide, a
quaternary ammonium anticholinergic agent. Adherence to these guidelines is essential to
minimize risks and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive assessment of the hazards associated with Oxyphenonium Bromide
necessitates the use of specific personal protective equipment to prevent exposure. The
following PPE is mandatory when handling this compound:

o Eye Protection: Safety goggles with side-shields are required to protect against splashes and
airborne particles.[1]

o Hand Protection: Wear protective gloves. It is crucial to inspect gloves for any damage
before use and to employ proper glove removal techniques to avoid skin contact.[2]

o Skin and Body Protection: An impervious clothing, such as a lab coat, is necessary to
prevent skin contact.[1]

o Respiratory Protection: In situations where dust or aerosols may be generated, a suitable
respirator should be used.[1] For activities with a higher risk of aerosolization, a full-face
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particle respirator (type N100 in the US or P3 in the EU) or a full-face supplied-air respirator
is recommended.[2]

Hazard Classification and Toxicological Data

Oxyphenonium Bromide is classified under the Globally Harmonized System (GHS) as

follows:

Acute toxicity, Oral (Category 4)

Acute toxicity, Dermal (Category 4)

Acute toxicity, Inhalation (Category 4)

Acute aquatic toxicity (Category 1)

Chronic aquatic toxicity (Category 1)

The signal word for this substance is "Warning". Hazard statements include H302 (Harmful if
swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled), and H410 (Very
toxic to aquatic life with long lasting effects).

Acute Toxicity Data

Route of Exposure LD50/TDLo Value
Oral LD50 (mouse) 400 mg/kg
Oral LD50 (rat) 995 mg/kg
Subcutaneous LD50 (mouse) 350 mg/kg
Subcutaneous LD50 (rat) 786 mg/kg
Oral TDLo (human) 357 pg/kg

LD50: Lethal Dose, 50%; TDLo: Toxic Dose Low

Operational Plan for Safe Handling
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A systematic approach to handling Oxyphenonium Bromide is crucial to minimize exposure
and prevent accidents. The following workflow outlines the key steps from preparation to
disposal.
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Safe Handling Workflow for Oxyphenonium Bromide
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Detailed Experimental Protocol Considerations

When designing experiments involving Oxyphenonium Bromide, it is imperative to
incorporate safety measures directly into the protocol.

1. Engineering Controls:

o Always handle solid Oxyphenonium Bromide in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust.

o Ensure that an eye-wash station and safety shower are readily accessible in the immediate
work area.

2. Procedural Steps:

* When preparing solutions, add the solid to the solvent slowly to avoid splashing.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory where Oxyphenonium Bromide is handled.
3. First Aid Measures:

« If swallowed: Call a poison center or doctor immediately. Rinse mouth. Do NOT induce
vomiting.

 In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with plenty of water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

Disposal Plan
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Proper disposal of Oxyphenonium Bromide and its containers is critical to prevent
environmental contamination and harm to others.

o All waste materials, including contaminated PPE and empty containers, must be collected in
a designated, labeled, and sealed container.

» Disposal of the waste must be carried out through an approved waste disposal plant in
accordance with local, state, and federal regulations.

e Avoid releasing the chemical into the environment, as it is very toxic to aquatic life with long-
lasting effects.

By strictly adhering to these safety protocols, researchers can mitigate the risks associated with
handling Oxyphenonium Bromide and maintain a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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